2-chloro-N-(2-hydroxyphenyl)-5-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 2-chloro-N-(2-hydroxyphenyl)-5-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C17H17ClN2O5S/c18-14-6-5-12(26(23,24)20-7-9-25-10-8-20)11-13(14)17(22)19-15-3-1-2-4-16(15)21/h1-6,11,21H,7-10H2,(H,19,22)
• InChI Key: LTSXMFGJMKMIFI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=CC=CC=C3O
• Molecular Formula: C17H17ClN2O5S
• Molecular Weight: 396.8 g/mol

Description

2-chloro-N-(2-hydroxyphenyl)-5-(4-morpholinylsulfonyl)benzamide, also known as CHIR-99021, is a small molecule inhibitor of glycogen synthase kinase 3 (GSK-3). It has been widely used in scientific research to study various biological processes and disease models.

Scientific Research Applications

Inhibition of Carbonic Anhydrase Isoenzymes

Aromatic sulfonamide inhibitors, such as 4-Sulfamoyl-N-(3-morpholinopropyl)benzamide, have been shown to inhibit carbonic anhydrase isoenzymes, displaying nanomolar half maximal inhibitory concentration (IC50) values. These inhibitors exhibit varying activities across different isoenzymes, with significant potential in the development of therapeutic agents targeting conditions mediated by carbonic anhydrases (Supuran, Maresca, Gregáň, & Remko, 2013).

Crystal and Molecular Structure Analysis

Studies on the crystal and molecular structure of aromatic sulfonamides and their salts, such as N-(3-morpholinopropyl)benzene-1,4-disulfonamide, reveal characteristic L-shaped structures stabilized by intramolecular hydrogen bonding. These structural insights are crucial for understanding the interaction mechanisms of these compounds with biological targets (Remko, Kožíšek, Semanová, & Gregáň, 2010).

Antidepressant Synthesis

The synthesis of benzamide derivatives, such as 4-Chloro-N-(3-morpholinopropyl)benzamide (befol), demonstrates the compound's role as an antidepressant. Befol is synthesized through a series of reactions, highlighting the importance of morpholine and benzamide functionalities in pharmaceutical compound development (Donskaya, Antonkina, Glukhan, & Smirnov, 2004).

Conversion of Amino Alcohols into Morpholines

Sulfinamides serve as effective amine protecting groups, facilitating the conversion of 1,2-amino alcohols into morpholines. This process is valuable in the synthesis of compounds like morpholine, which is utilized in various chemical and pharmacological applications (Fritz, Mumtaz, Yar, McGarrigle, & Aggarwal, 2011).

Molecular Pharmacology of Anthranilic Acid Derivatives

Research on anthranilic acid derivatives activating heme-oxidized soluble guanylyl cyclase (sGC) highlights their potential as novel sGC agonists. Such compounds could offer therapeutic benefits in conditions involving impaired sGC signaling pathways (Schindler et al., 2006).